Pentyl 2-(2,3,5-trichlorophenoxy)acetate
Overview
Description
Pentyl 2-(2,3,5-trichlorophenoxy)acetate is a chemical compound with the molecular formula C13H15Cl3O3 and a molecular weight of 325.615 . . This compound is characterized by its ester functional group, which is derived from the reaction between an alcohol and an acid.
Preparation Methods
The synthesis of pentyl 2-(2,3,5-trichlorophenoxy)acetate typically involves the esterification of 2,3,5-trichlorophenoxyacetic acid with pentanol. The reaction is usually catalyzed by an acid, such as sulfuric acid, and requires heating under reflux conditions to drive the reaction to completion . Industrial production methods may involve continuous flow reactors to enhance efficiency and yield.
Chemical Reactions Analysis
Pentyl 2-(2,3,5-trichlorophenoxy)acetate can undergo various chemical reactions, including:
Hydrolysis: In the presence of a strong acid or base, the ester bond can be hydrolyzed to yield 2,3,5-trichlorophenoxyacetic acid and pentanol.
Oxidation: The compound can be oxidized under specific conditions to form corresponding carboxylic acids or other oxidized products.
Scientific Research Applications
Pentyl 2-(2,3,5-trichlorophenoxy)acetate has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of other chemical compounds.
Biology: The compound can be used in studies involving plant growth regulators due to its structural similarity to auxins.
Medicine: Research may explore its potential as a drug precursor or its effects on biological systems.
Industry: It is used in the formulation of certain pesticides and herbicides.
Mechanism of Action
The mechanism of action of pentyl 2-(2,3,5-trichlorophenoxy)acetate involves its interaction with specific molecular targets. In biological systems, it may mimic the action of natural plant hormones, leading to altered growth and development. The compound’s effects are mediated through pathways involving hormone receptors and signal transduction mechanisms .
Comparison with Similar Compounds
Pentyl 2-(2,3,5-trichlorophenoxy)acetate can be compared with other esters of 2,3,5-trichlorophenoxyacetic acid, such as methyl 2-(2,3,5-trichlorophenoxy)acetate and ethyl 2-(2,3,5-trichlorophenoxy)acetate. These compounds share similar chemical properties but differ in their alkyl groups, which can influence their physical properties and reactivity .
Properties
CAS No. |
55491-33-3 |
|---|---|
Molecular Formula |
C13H15Cl3O3 |
Molecular Weight |
325.6 g/mol |
IUPAC Name |
pentyl 2-(2,3,5-trichlorophenoxy)acetate |
InChI |
InChI=1S/C13H15Cl3O3/c1-2-3-4-5-18-12(17)8-19-11-7-9(14)6-10(15)13(11)16/h6-7H,2-5,8H2,1H3 |
InChI Key |
RGUPHJCHHDEQFE-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCOC(=O)COC1=C(C(=CC(=C1)Cl)Cl)Cl |
Origin of Product |
United States |
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